![molecular formula C20H21NO B3829481 5-phenyl-3-[(2-phenylethyl)amino]-2-cyclohexen-1-one](/img/structure/B3829481.png)
5-phenyl-3-[(2-phenylethyl)amino]-2-cyclohexen-1-one
Overview
Description
The compound “5-phenyl-3-[(2-phenylethyl)amino]-2-cyclohexen-1-one” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound. It is a derivative of phenylalanine, an essential aromatic amino acid . The compound seems to have a cyclohexenone ring, which is a six-membered cyclic ketone, attached to a phenyl group and an amino group .
Molecular Structure Analysis
The molecular structure of this compound can be inferred from its name. It likely contains a cyclohexenone ring, which is a six-membered ring with a ketone functional group. Attached to this ring is a phenyl group and an amino group that is further substituted with a phenylethyl group .Scientific Research Applications
a. Therapeutic Targets:
- Adrenoceptors (β1, β2, and β3): These receptors play diverse roles in cardiovascular and pulmonary functions. Ligands targeting these receptors can treat conditions such as cardiogenic shock, heart failure, asthma, and hypertension .
- The phenethylamine family includes alkaloids used recreationally (“designer drugs”). Some incorporate the 2-phenethylamine moiety, leading to drug abuse-related conditions .
Synthesis and Pharmacology
- Recent investigations have explored the synthesis and pharmacological properties of related compounds. For example, derivatives of Compound X showed promising antioxidant activity .
Physical Properties
- Compound X is a colorless liquid with a fishy odor, soluble in water, ethanol, and ether. Its density is 0.964 g/ml, and it boils at 195 °C .
properties
IUPAC Name |
5-phenyl-3-(2-phenylethylamino)cyclohex-2-en-1-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO/c22-20-14-18(17-9-5-2-6-10-17)13-19(15-20)21-12-11-16-7-3-1-4-8-16/h1-10,15,18,21H,11-14H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHDWYTOTTMSSKP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC(=O)C=C1NCCC2=CC=CC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Phenyl-3-[(2-phenylethyl)amino]cyclohex-2-en-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.